(4S,5R)-1-tert-butyl-4-[[(6-ethyl-5-fluoropyrimidin-4-yl)amino]methyl]-5-[1-(2-methoxyethyl)pyrazol-4-yl]pyrrolidin-2-one
Catalog No.
S7127270
CAS No.
M.F
C21H31FN6O2
M. Wt
418.5 g/mol
Availability
In Stock
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Product Name
(4S,5R)-1-tert-butyl-4-[[(6-ethyl-5-fluoropyrimidin-4-yl)amino]methyl]-5-[1-(2-methoxyethyl)pyrazol-4-yl]pyrrolidin-2-one
IUPAC Name
(4S,5R)-1-tert-butyl-4-[[(6-ethyl-5-fluoropyrimidin-4-yl)amino]methyl]-5-[1-(2-methoxyethyl)pyrazol-4-yl]pyrrolidin-2-one
Molecular Formula
C21H31FN6O2
Molecular Weight
418.5 g/mol
InChI
InChI=1S/C21H31FN6O2/c1-6-16-18(22)20(25-13-24-16)23-10-14-9-17(29)28(21(2,3)4)19(14)15-11-26-27(12-15)7-8-30-5/h11-14,19H,6-10H2,1-5H3,(H,23,24,25)/t14-,19+/m0/s1
InChI Key
ZHDWCXYBPNANQT-IFXJQAMLSA-N
Canonical SMILES
CCC1=C(C(=NC=N1)NCC2CC(=O)N(C2C3=CN(N=C3)CCOC)C(C)(C)C)F
Isomeric SMILES
CCC1=C(C(=NC=N1)NC[C@@H]2CC(=O)N([C@H]2C3=CN(N=C3)CCOC)C(C)(C)C)F
XLogP3
1.5
Hydrogen Bond Acceptor Count
7
Hydrogen Bond Donor Count
1
Exact Mass
418.24925241 g/mol
Monoisotopic Mass
418.24925241 g/mol
Heavy Atom Count
30
Dates
Modify: 2023-08-26
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